Cas no 77620-53-2 (Neozolaniol)
Neozolaniol structure
Product Name:Neozolaniol
CAS No:77620-53-2
MF:C19H26O8
MW:382.404946804047
CID:983634
PubChem ID:426719
Update Time:2025-04-20
Neozolaniol Chemical and Physical Properties
Names and Identifiers
-
- Neozolaniol
- 3-Bornanol
- 4,7,7-trimethyl-2-bicyclo[2.2.1]heptanol
- AC1LBWU5
- AC1Q7B02
- AG-J-08228
- AR-1F2150
- CTK4D3045
- Epiborneol
- Epiborneol (endo-3-Hydroxy-1,7,7-trimethyl-bicyclo< 2.2.1> heptan)
- epi-Isoborneol
- Epiisoborneol
- epi-limonol
- epi-neosolaniol
- DTXSID50998842
- NSC-320013
- Trichothec-9-ene-3,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate, (3.alpha.,4.beta.,8.alpha.)-
- NS00018322
- NSC197212
- 4-.beta.,15-Diacetoxy-3-.alpha.,8-.alpha.-dihydroxy-12,13-epoxytrichothec-9-ene
- Trichothec-9-ene-3,8,15-tetrol, 12,13-epoxy-, 4,15-diacetate
- NSC320013
- 3,8-Dihydroxy-12,13-epoxytrichothec-9-ene-4,15-diyl diacetate
- LS-14733
- TVZHDVCTOCZDNE-UHFFFAOYSA-N
- CHEBI:201458
- Solaniol (sesquiterpene)
- 77620-53-2
- NSC-197212
- (11-acetyloxy-4,10-dihydroxy-1,5-dimethylspiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl)methyl acetate
- 36519-25-2
- Neosolaniol from Fusaruim sp.
- Trichothec-9-ene, 12,13-epoxy-4-.beta.,15-diacetoxy-3-.alpha.,8-.alpha.-dihydroxy-
- Trichothec-9-ene-3-.alpha.,4-.beta.,8-.alpha.,15-tetrol, 12,13-epoxy-, 4,15-diacetate
- Neosolaniol
- Solaniol
-
- Inchi： 1S/C19H26O8/c1-9-5-13-18(6-12(9)22,7-24-10(2)20)17(4)15(26-11(3)21)14(23)16(27-13)19(17)8-25-19/h5,12-16,22-23H,6-8H2,1-4H3
- InChI Key： TVZHDVCTOCZDNE-UHFFFAOYSA-N
- SMILES： O1CC21C1C(C(C2(C)C2(COC(C)=O)CC(C(C)=CC2O1)O)OC(C)=O)O
Computed Properties
- Exact Mass: 382.16300
- Monoisotopic Mass: 382.16276778g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 719
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 8
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.9
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 114.82000
- LogP: 0.09570
Neozolaniol Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
77620-53-2 (Neozolaniol) Related Products
- 21259-20-1(T-2 Toxin)
- 2623-22-5(15-Acetoxyscirpenol)
- 30244-37-2((2',5',9',10',13'-Pentaacetyloxy-1'-hydroxy-8',12',15',15'-tetramethylspiro[oxirane-2,4'-tricyclo[9.3.1.03,8]pentadec-11-ene]-7'-yl) acetate)
- 36519-25-2(Neosolaniol Standard)
- 142203-64-3(Spiro[6,10-methanobenzocyclodecene-4(1H),2'-oxirane]-1,3,5,8,9,11,12-heptol,2,3,4a,5,6,7,8,11,12,12a-decahydro-9,12a,13,13-tetramethyl-,3,5,8,11-tetraacetate, (1S,2'R,3S,4aR,5S,6S,8S,11R,12R,12aS)-)
- 26934-87-2(HT-2 Toxin)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
